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Compound of Interest

Compound Name: (3R,11Z)-3-hydroxyicosenoyl-CoA

Cat. No.: B15550997 Get Quote

Immediate Safety Advisory: The specific toxicological and hazard properties of (3R,11Z)-3-
hydroxyicosenoyl-CoA have not been fully characterized.[1] As a standard laboratory safety

practice, this compound must be treated as a hazardous chemical of unknown toxicity. All

handling and disposal procedures should be conducted with the assumption that the substance

is hazardous. This guide provides a framework for its proper disposal in a research setting.

Always consult and adhere to your institution's specific chemical hygiene and waste disposal

policies.

Proper management of laboratory waste is a critical component of a safe research

environment.[2][3] This protocol outlines the essential steps for the safe and compliant disposal

of (3R,11Z)-3-hydroxyicosenoyl-CoA, ensuring the safety of laboratory personnel and

adherence to environmental regulations.

Chemical and Disposal Data Summary
The following table summarizes the known properties of (3R,11Z)-3-hydroxyicosenoyl-CoA
and the procedural requirements for its disposal.
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Parameter Value / Requirement Source

Compound Name
(3R,11Z)-3-hydroxyicosenoyl-

CoA
MedChemExpress

Molecular Formula C41H72N7O18P3S [1]

Molecular Weight 1076.03 g/mol [1]

Known Use
Biochemical Assay Reagent

(For Research Use Only)
[1]

Assumed Hazard Profile

Unknown. Treat as hazardous.

Avoid inhalation, ingestion, and

skin/eye contact.[4][5]

General Safety Practice

Primary Disposal Route

Institutional Hazardous

Chemical Waste Stream. Do

not dispose of down the drain

or in regular trash.[6]

Regulatory Compliance

Required Waste Container

A chemically compatible, leak-

proof container with a secure,

tight-fitting screw cap.[2][7][8]

EHS Guidelines

Labeling Requirement

Must be labeled with the words

"Hazardous Waste," the full

chemical name, and the date

of accumulation.[7][8]

EPA/OSHA Regulations

Detailed Disposal Protocol
This step-by-step protocol provides a direct operational plan for the proper disposal of

(3R,11Z)-3-hydroxyicosenoyl-CoA and associated materials.

Objective: To safely prepare and dispose of (3R,11Z)-3-hydroxyicosenoyl-CoA in compliance

with standard laboratory safety and environmental regulations.

Materials:

(3R,11Z)-3-hydroxyicosenoyl-CoA waste (pure substance or in solution)
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Appropriate Personal Protective Equipment (PPE)

Chemically compatible waste container with a screw cap

Hazardous waste label

Secondary containment bin

Procedure:

Step 1: Personal Protective Equipment (PPE) 1.1. Before handling the chemical waste, put on

the required PPE.[5]

Standard Lab Coat: To protect from splashes.
Safety Goggles: To protect eyes from splashes or aerosols.
Chemical-Resistant Gloves: (e.g., Nitrile) to prevent skin contact. Ensure gloves are
inspected for integrity before use.[2]

Step 2: Waste Segregation and Containerization 2.1. Do not mix (3R,11Z)-3-
hydroxyicosenoyl-CoA waste with any other chemical waste streams unless compatibility is

confirmed and allowed by your institution's EHS office.[9] Mixing incompatible chemicals can

lead to dangerous reactions.[6] 2.2. Select a clean, dry, and chemically compatible waste

container. The container must be in good condition, free of cracks or damage, and possess a

leak-proof, screw-on cap.[7][8] 2.3. Carefully transfer the waste into the container. If transferring

a solution, use a funnel to prevent spills. Remove the funnel immediately after use and

securely close the container.[7] 2.4. Do not overfill the container. Leave at least 10%

headspace (about 1-2 inches from the top) to allow for vapor expansion.[6][8]

Step 3: Labeling the Waste Container 3.1. Immediately after adding waste, label the container.

Unlabeled containers are a serious safety violation.[10] 3.2. The label must be legible and

written in permanent marker. It must include the following information:[7][8]

The words "Hazardous Waste".
The full chemical name: "(3R,11Z)-3-hydroxyicosenoyl-CoA". Do not use abbreviations or
chemical formulas.[2][7]
If in solution, list all components and their approximate percentages (e.g., "Methanol 90%,
(3R,11Z)-3-hydroxyicosenoyl-CoA 10%").
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The date when the first amount of waste was added to the container (the "accumulation start
date").

Step 4: Storage in a Satellite Accumulation Area (SAA) 4.1. Store the sealed and labeled waste

container in a designated Satellite Accumulation Area (SAA).[3][7] This area must be at or near

the point of waste generation and under the control of laboratory personnel.[7] 4.2. Place the

waste container within a secondary containment bin (e.g., a plastic tub) to contain any potential

leaks.[3] 4.3. Ensure the SAA is away from sinks, floor drains, and sources of ignition.[2]

Segregate the container from incompatible chemicals within the SAA.[8]

Step 5: Arranging for Disposal 5.1. Once the waste container is nearly full (approximately 90%),

or if waste has been accumulating for an extended period (typically 6-12 months, check

institutional policy), arrange for its removal.[7] 5.2. Contact your institution's Environmental

Health & Safety (EHS) department or follow the established procedure to submit a chemical

waste pickup request.[11]

Step 6: Disposal of Contaminated Materials 6.1. Empty Containers: An empty container that

once held (3R,11Z)-3-hydroxyicosenoyl-CoA must still be disposed of properly. Consult your

EHS office; some institutions may require triple-rinsing the container, with the rinsate collected

as hazardous waste, before the container can be discarded as regular trash after defacing the

label.[11] 6.2. Contaminated PPE: Used gloves and other disposable PPE contaminated with

the compound should be collected in a designated solid hazardous waste stream, typically a

labeled bag or container for chemically contaminated debris. 6.3. Contaminated Sharps: Any

needles or blades contaminated with this compound must be disposed of in a designated,

puncture-proof sharps container labeled for chemically contaminated sharps.[11]

Disposal Workflow Visualization
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of (3R,11Z)-3-hydroxyicosenoyl-CoA.
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Figure 1. Disposal Workflow for (3R,11Z)-3-hydroxyicosenoyl-CoA
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Caption: Disposal Workflow for (3R,11Z)-3-hydroxyicosenoyl-CoA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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